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Compound of Interest

Compound Name: Cellaburate

Cat. No.: B1166861

For Immediate Implementation: This document provides essential safety protocols and
logistical plans for the handling and disposal of Cellaburate (Cellulose Acetate Butyrate).
Adherence to these procedural guidelines is critical for ensuring personnel safety and
regulatory compliance in all laboratory settings involving this compound.

Cellaburate, a cellulose ester, is commonly supplied as a white, free-flowing powder. While
generally considered to have low toxicity, the primary hazards are associated with its physical
form and potential for dust generation. Inhalation of dust can cause respiratory irritation, and
the powder can be a mild irritant to the skin and eyes.[1][2] A significant operational risk is the
potential for the formation of explosive dust-air mixtures.[3][4]

Personal Protective Equipment (PPE) Protocol

To mitigate exposure risks, the following Personal Protective Equipment (PPE) is mandatory
when handling Cellaburate, particularly when the material is in a powdered form or when dust
generation is likely.
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PPE Category

Specification

Rationale

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.

Protects against airborne
particles and accidental

splashes.

Hand Protection

Nitrile or other chemical-

resistant gloves.

Prevents direct skin contact

and potential irritation.

Respiratory Protection

NIOSH-approved respirator
(e.g., N95)

Required when dusts are
generated, especially in poorly
ventilated areas, to prevent

inhalation of particulates.[5][6]

Body Protection

Laboratory coat.

Protects clothing and skin from

contamination.

Specialized PPE

Flame-retardant uniform and

electrically conductive shoes.

Recommended when handling
large quantities or in
environments where static

discharge is a risk.[5]

Operational Handling and Storage Plan

A systematic approach to handling and storage is crucial for minimizing risks associated with

Cellaburate.

Handling Procedures:

o Ventilation: Always handle Cellaburate in a well-ventilated area.[7][8] The use of a chemical
fume hood or local exhaust ventilation is strongly recommended, especially when weighing
or transferring the powder.[5][8]

e Minimizing Dust: Employ handling techniques that minimize dust generation. Avoid actions
such as shaking or pouring from a significant height.

« Static Electricity: When mixing Cellaburate with solvents, be aware of the potential for static
electricity buildup, which can ignite flammable vapors.[5] Grounding equipment and using
conductive solvents can mitigate this risk.[5]
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e Hygiene: Wash hands thoroughly with soap and water after handling.[7] Do not eat, drink, or
smoke in areas where Cellaburate is handled or stored.[7]

Storage Procedures:

» Container: Keep the storage container tightly closed to prevent moisture absorption and
contamination.[3][7]

e Location: Store in a cool, dry, and well-ventilated area.[3][7]

e Incompatibilities: Store away from heat, sources of ignition, and incompatible materials such
as strong oxidizing agents and strong bases.[3][4][7]

Emergency and Disposal Protocols

Preparedness for accidental releases and a clear disposal pathway are integral to the safe
management of Cellaburate.

Spill Clean-up Procedure
For Solid Spills:

» Restrict Access: Cordon off the spill area to prevent further dispersal.
e Don PPE: At a minimum, wear safety glasses, gloves, and a respirator.

e Avoid Dust: Do not use compressed air or dry sweeping methods that can create airborne
dust.

o Containment: Gently cover the spill with an inert absorbent material (e.g., sand, vermiculite)
to minimize dust.

o Collection: Carefully sweep or scoop the material into a clearly labeled, sealable container
for hazardous waste.

o Decontamination: Clean the spill area with a damp cloth or mop. Dispose of all cleaning
materials as hazardous waste.
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First Aid Measures

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally.[2] Seek medical attention if irritation persists.

[2]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water.[8]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.[8]

 Ingestion: Rinse the mouth with water. Do not induce vomiting.[9]

Disposal Plan

All Cellaburate waste, including unused product and contaminated materials from spill clean-
up, must be disposed of as chemical waste in accordance with local, state, and federal
regulations.[6]

o Segregation: Collect all Cellaburate waste in a designated, properly labeled, and sealed
container.

o Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the
chemical name "Cellaburate" or "Cellulose Acetate Butyrate."

o Collection: Arrange for collection by a licensed hazardous waste disposal company. Do not
dispose of Cellaburate in the general trash or by flushing it down the drain.[6]

Quantitative Data Summary

While specific occupational exposure limits for Cellaburate have not been established by
bodies like OSHA or ACGIH, it is often treated as a "nuisance dust" or "particulate not
otherwise regulated."[5] The following table provides the generally accepted exposure limits for
such particulates.
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Parameter Value Regulatory Body

Permissible Exposure Limit

15 mg/m3 (total dust) OSHA
(PEL)
5 mg/m3 (respirable fraction) OSHA
Threshold Limit Value (TLV) 10 mg/m3 (inhalable particles) ACGIH

3 mg/m3 (respirable particles) ACGIH

Workflow for Safe Handling of Cellaburate
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Safe Handling Workflow for Cellaburate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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